Cas no 5762-28-7 (3-oxo-1H,3H-benzo[de]isochromene-1-carboxylic acid)

• Product Name: 3-oxo-1H,3H-benzo[de]isochromene-1-carboxylic acid
• CAS No: 5762-28-7
• MF: C₁₃H₈O₄
• MW: 228.200223922729
• CID: 1606049
• PubChem ID: 6453516
• Update Time: 2025-04-21

3-oxo-1H,3H-benzo[de]isochromene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1H,3H-benzo[de]isochromene-1-carboxylic acid
• 3-Oxo-1H,3H-naphtho[1,8-cd]pyran-1-carboxylic acid
• 1H,3H-Naphtho(1,8-cd)pyran-1-carboxylic acid, 3-oxo-
• DTXSID00973189
• 5762-28-7
• 3-Oxo-1H,3H-naphtho(1,8-cd)pyran-1-carboxylic acid

• Inchi： 1S/C13H8O4/c14-12(15)11-8-5-1-3-7-4-2-6-9(10(7)8)13(16)17-11/h1-6,11H,(H,14,15)
• InChI Key： KHCUPVLKZBTHRR-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C3C=CC=C(C1C(=O)O)C=23)=O

Computed Properties

• Exact Mass: 228.04224
• Monoisotopic Mass: 228.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2.4

Experimental Properties

• Density: 1.497
• Boiling Point: 547.6°C at 760 mmHg
• Flash Point: 222.2°C
• Refractive Index: 1.709
• PSA: 63.6